Cas no 71980-86-4 ((1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-7b,9,9a-trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one)

• Product Name: (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-7b,9,9a-trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one
• CAS No: 71980-86-4
• MF: C₂₁H₃₀O₆
• MW: 378.459307193756
• CID: 1751564
• PubChem ID: 186866
• Update Time: 2025-04-21

(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-7b,9,9a-trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one Chemical and Physical Properties

Names and Identifiers

• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-7b,9,9a-trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one
• 71980-86-4
• 7b,9,9a-Trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one
• DTXSID40992672
• 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-7b,9,9a-trihydroxy-3-(hydroxymethyl)-4a-methoxy-1,1,6,8-tetramethyl-, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-

• Inchi： 1S/C21H30O6/c1-10-6-14-19(27-5,16(10)23)8-12(9-22)7-13-15-18(3,4)21(15,26)17(24)11(2)20(13,14)25/h6-7,11,13-15,17,22,24-26H,8-9H2,1-5H3/t11-,13+,14-,15-,17-,19-,20-,21-/m1/s1
• InChI Key： NIEVDVYOWOVGKX-NHGGRVHRSA-N
• SMILES： O[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)OC)=O)O)O

Computed Properties

• Exact Mass: 378.2043
• Monoisotopic Mass: 378.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 543.1°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.614
• PSA: 107.22
• LogP: 0.58420